Cas no 685517-84-4 (3,5-dibromo-2,6-difluoro-pyridine)

3,5-Dibromo-2,6-difluoro-pyridine is a halogenated pyridine derivative characterized by its distinct substitution pattern of bromine and fluorine atoms at the 2, 3, 5, and 6 positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient functionalization. Its high purity and stability under standard conditions make it suitable for precision applications in research and industrial processes. The electron-withdrawing effects of the halogens further contribute to its utility in constructing complex heterocyclic frameworks.

3,5-dibromo-2,6-difluoro-pyridine structure

685517-84-4 structure

Product Name:3,5-dibromo-2,6-difluoro-pyridine

CAS No:685517-84-4

MF:C₅HBr₂F₂N

MW:272.872946500778

MDL:MFCD12756681

CID:1734792

PubChem ID:46238456

Update Time:2025-06-09

3,5-dibromo-2,6-difluoro-pyridine Chemical and Physical Properties

Names and Identifiers

- 3,5-dibromo-2,6-difluoro-pyridine
- 3,5-dibromo-2,6-difluoropyridine
- pyridine, 3,5-dibromo-2,6-difluoro-
- LogP
- AS-81948
- E77623
- 685517-84-4
- AKOS005138009
- DTXSID20673179
- 3,5-DIBROMO-2,6-DIFLUOROPYRIDINE 95%
- MFCD12756681
- MDL： MFCD12756681
- Inchi： 1S/C5HBr2F2N/c6-2-1-3(7)5(9)10-4(2)8/h1H
- InChI Key： FGTBUWCNYCKCTK-UHFFFAOYSA-N
- SMILES： BrC1C(=NC(=C(C=1)Br)F)F

Computed Properties

Exact Mass: 272.84233g/mol
Monoisotopic Mass: 270.84438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 12.9Å²

3,5-dibromo-2,6-difluoro-pyridine Pricemore >>

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